4-[(4-fluorobenzoyl)amino]-N,N-dipropylbenzamide

• Molecular Formula: C20H23FN2O2
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 4-[(4-fluorobenzoyl)amino]-N,N-dipropylbenzamide
• InChI: InChI=1S/C20H23FN2O2/c1-3-13-23(14-4-2)20(25)16-7-11-18(12-8-16)22-19(24)15-5-9-17(21)10-6-15/h5-12H,3-4,13-14H2,1-2H3,(H,22,24)
• InChI Key: LKQPPZFOMSRRIB-UHFFFAOYSA-N
• SMILES: CCCN(CCC)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)F

Description

4-[(4-fluorobenzoyl)amino]-N,N-dipropylbenzamide is a chemical compound that belongs to the class of benzamide derivatives. It is commonly referred to as FUB-PB22 and is used in scientific research for its potential therapeutic applications.

Mechanism of Action

FUB-PB22 binds to the CB1 and CB2 receptors in the brain, which are involved in the regulation of various physiological processes such as appetite, pain sensation, and mood. This binding results in the activation of these receptors, leading to the release of various neurotransmitters that mediate the effects of cannabinoids.
Biochemical and Physiological Effects:
FUB-PB22 has been shown to produce a range of biochemical and physiological effects in animal models. These effects include analgesia, anti-inflammatory activity, sedation, and hypothermia. Additionally, FUB-PB22 has been shown to have anxiolytic and antidepressant-like effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FUB-PB22 in scientific research is its high potency and selectivity for the cannabinoid receptors. This allows for the precise investigation of the effects of cannabinoids on various physiological processes. However, one limitation of using FUB-PB22 is its potential for abuse and dependence, which requires strict safety precautions in the laboratory.

Future Directions

There are several future directions for the use of FUB-PB22 in scientific research. One area of interest is the investigation of its potential therapeutic applications in the treatment of pain, inflammation, and neurological disorders. Additionally, the development of more selective agonists and antagonists of the cannabinoid receptors could lead to the discovery of novel treatments for various medical conditions. Finally, the investigation of the long-term effects of FUB-PB22 on the brain and other organs could provide valuable insights into the safety and efficacy of cannabinoids as therapeutic agents.
Conclusion:
In conclusion, FUB-PB22 is a synthetic cannabinoid that is used in scientific research to study the cannabinoid receptors in the brain. It has a high potency and selectivity for the CB1 and CB2 receptors and produces a range of biochemical and physiological effects. While there are potential advantages and limitations to its use in the laboratory, there are several future directions for its investigation in the treatment of various medical conditions.

Synthesis Methods

The synthesis of FUB-PB22 involves the reaction of 4-fluorobenzoyl chloride with N,N-dipropyl-1,4-phenylenediamine in the presence of a base. The resulting product is purified using chromatography techniques and characterized using various spectroscopic methods.

Scientific Research Applications

FUB-PB22 is primarily used in scientific research to study the cannabinoid receptors in the brain. It is a synthetic cannabinoid that acts as a potent agonist of the CB1 and CB2 receptors. This compound is used to investigate the therapeutic potential of cannabinoids in the treatment of various medical conditions such as pain, inflammation, and neurological disorders.